methyl 4-(2H-tetrazol-5-ylmethoxy)benzoate

• IUPAC Name: methyl 4-(2H-tetrazol-5-ylmethoxy)benzoate
• InChI: InChI=1S/C10H10N4O3/c1-16-10(15)7-2-4-8(5-3-7)17-6-9-11-13-14-12-9/h2-5H,6H2,1H3,(H,11,12,13,14)
• InChI Key: YPPQFOJGISOBPJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC2=NNN=N2
• Molecular Formula: C10H10N4O3
• DSSTOX Substance ID: DTXSID801331373
• Molecular Weight: 234.21 g/mol
• Solubility: 19.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 728038-32-2

Description

Methyl 4-(2H-tetrazol-5-ylmethoxy)benzoate, also known as MTMB, is a synthetic compound with potential applications in various fields of research and industry. It has a molecular formula of C10H10N4O3 and a molecular weight of 234.21 g/mol.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzoate group attached to a tetrazole group via a methoxy bridge. The exact spatial configuration would require more detailed spectroscopic analysis.

Physical and Chemical Properties Analysis

This compound has a predicted boiling point of 461.2±51.0 °C and a predicted density of 1.377±0.06 g/cm3. Its pKa is predicted to be 4.05±0.10.

Synthesis routes and methods

Procedure details

A mixture of methyl 4-cyanomethyloxybenzoate (53.5 g, 0.20 mol), sodium azide (16.9 g, 0.26 mol) and ammonium chloride (13.9 g, 0.26 mol) in DMF 1000 (mL) was refluxed overnight under N2. After cooling, the mixture was concentrated in vacuo. The residue was suspended in cold water and extracted with ethyl acetate. The combined organic phases were washed with brine, dried over Na2SO4 and concentrated in vacuo, to afford methyl 4-(2H-tetrazol-5-ylmethoxy)benzoate. This compound was used as such in the following step.